Cas no 321533-58-8 (5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME)

• Product Name: 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• CAS No: 321533-58-8
• MF: C₁₈H₁₅Cl₂N₃O₂
• CID: 1449348
• Update Time: 2025-06-21

5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-hydroxy-1-methyl-3-phenyl-,O-[(2,4-dichlorophenyl)methyl]oxime
• 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• 4-[(1E)-{[(2,4-dichlorophenyl)methoxy]imino}methyl]-1-methyl-3-phenyl-1H-pyrazol-5-ol

Additional information on 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME

Research Brief on 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME (CAS: 321533-58-8)

The compound 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME (CAS: 321533-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a pyrazole core with a carbaldehyde oxime moiety and a dichlorobenzyl group. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME exhibits notable activity against a range of pathogenic targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may possess antimicrobial properties, further broadening its therapeutic scope.

Mechanistic studies have begun to elucidate the molecular interactions underlying the biological activity of this compound. Computational modeling and X-ray crystallography have provided insights into its binding modes with target proteins, offering a foundation for structure-activity relationship (SAR) studies. These findings are critical for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising results, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further optimization and extensive preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-HYDROXY-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties position it as a promising candidate for the development of novel therapeutics. Continued investigation and interdisciplinary collaboration will be key to unlocking its full potential.